Cas no 918812-93-8 (Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)-)

Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)- structure
918812-93-8 structure
Product Name:Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)-
CAS No:918812-93-8
MF:C21H20BrN
MW:366.294204711914
CID:770607
PubChem ID:58789282
Update Time:2025-04-19

Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(5-bromo-2-methylphenyl)-N-(phenylmethyl)-
    • N,N-dibenzyl-5-bromo-2-methylaniline
    • SCHEMBL5002861
    • DTXSID20730094
    • BLGPTEAQLMASGK-UHFFFAOYSA-N
    • 918812-93-8
    • N,N-Dibenzyl-5-bromo-2-methylbenzenamine
    • Inchi: 1S/C21H20BrN/c1-17-12-13-20(22)14-21(17)23(15-18-8-4-2-5-9-18)16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3
    • InChI Key: BLGPTEAQLMASGK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 365.07791g/mol
  • Monoisotopic Mass: 365.07791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 3.2Ų
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